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Introduction

4-Oxopentyl acetate, a bifunctional organic molecule incorporating both a ketone and an ester
moiety, is a compound of significant interest in synthetic organic chemistry. Its structural
features make it a versatile building block for the synthesis of more complex molecules,
particularly in the pharmaceutical and fine chemical industries. This guide provides an in-depth
overview of the essential physicochemical properties, synthesis, characterization, and
applications of 4-oxopentyl acetate, tailored for researchers, scientists, and professionals in
drug development. The CAS number for 4-oxopentyl acetate is 5185-97-7.

Physicochemical Properties

Understanding the physical constants of a compound is paramount for its effective use in
experimental design, including reaction setup, purification, and storage. The key
physicochemical properties of 4-oxopentyl acetate are summarized in the table below. The
lack of a reported melting point in conjunction with the low melting point of structurally similar
esters, such as isopentyl acetate (-78 °C), strongly suggests that 4-oxopentyl acetate exists
as a liquid under standard laboratory conditions.
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Property Value Source(s)
CAS Number 5185-97-7 LookChem
Molecular Formula C7H1203 LookChem
Molecular Weight 144.17 g/mol LookChem
Boiling Point 213.9 °C at 760 mmHg

Density 0.996 g/cm?3

Flash Point 85.4 °C

Insoluble in water; Slightly
Solubility soluble in chloroform and ethyl  United States Biological[1]

acetate.

Synthesis of 4-Oxopentyl Acetate

The most direct and industrially relevant synthesis of 4-oxopentyl acetate is the esterification
of levulinic acid (4-oxopentanoic acid). Levulinic acid is a readily available platform chemical
derived from the degradation of cellulose.[2] The esterification reaction is typically catalyzed by
an acid. While various alcohols can be used, for the synthesis of the acetate ester, acetic acid
is the reagent of choice, often in the presence of a strong acid catalyst or by using acetic
anhydride.

Experimental Protocol: Acid-Catalyzed Esterification of
Levulinic Acid

This protocol describes a general procedure for the synthesis of 4-oxopentyl acetate. The
choice of catalyst and reaction conditions can be optimized for yield and purity.[3][4]

Materials:
e Levulinic acid (1.0 eq)

e Acetic anhydride (1.5 eq)
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Concentrated sulfuric acid (catalytic amount, e.g., 0.05 eq) or a solid acid catalyst like
nanosized TiOz2.[3]

Toluene (as solvent and for azeotropic removal of water if using acetic acid instead of
anhydride)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Dichloromethane or diethyl ether for extraction

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add
levulinic acid and toluene.

Add acetic anhydride and the acid catalyst to the flask.

Heat the reaction mixture to reflux (approximately 110-120 °C) and monitor the reaction
progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[3]

Once the reaction is complete, allow the mixture to cool to room temperature.

Carefully guench the reaction by slowly adding saturated sodium bicarbonate solution to
neutralize the acid catalyst and any unreacted acetic anhydride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane or diethyl ether (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure 4-oxopentyl acetate.

Causality Behind Experimental Choices:
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» Acetic Anhydride: Using acetic anhydride instead of acetic acid can drive the reaction to
completion as it reacts with the water produced, preventing the reverse hydrolysis reaction.

o Azeotropic Removal of Water: If using acetic acid, a Dean-Stark apparatus can be employed
with a solvent like toluene to azeotropically remove the water formed during the
esterification, thus shifting the equilibrium towards the product.

o Catalyst: A strong acid catalyst protonates the carbonyl oxygen of the carboxylic acid,
making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the
alcohol. Solid acid catalysts are advantageous as they can be easily filtered and potentially
reused.[3][5]
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Caption: Predicted spectroscopic features of 4-oxopentyl acetate.

Applications in Drug Development and Organic
Synthesis

The primary and most well-documented application of a derivative of 4-oxopentyl acetate is in
the synthesis of Vitamin B1 (Thiamine). [6]Specifically, 3-chloro-4-oxopentyl acetate is a
crucial intermediate in the industrial production of thiamine. [7][8]This highlights the importance
of the 4-oxopentyl acetate scaffold in constructing complex, biologically active molecules.
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Role in Vitamin B1 (Thiamine) Synthesis

Vitamin B1 is an essential nutrient that plays a vital role in carbohydrate metabolism. [1]The
synthesis of thiamine involves the condensation of a pyrimidine moiety with a thiazole ring. 3-
Chloro-4-oxopentyl acetate serves as a key precursor for the formation of the thiazole portion
of the thiamine molecule. [6]The synthesis often proceeds through a continuous flow process,
which offers advantages in terms of safety, efficiency, and scalability compared to traditional
batch methods. [8] Beyond its role in Vitamin B1 synthesis, the bifunctional nature of 4-
oxopentyl acetate makes it a valuable starting material for a variety of other chemical
transformations. The ketone can undergo reactions such as reduction, reductive amination, and
aldol condensation, while the ester can be hydrolyzed, transesterified, or reduced. This dual
reactivity allows for the creation of a diverse range of derivatives with potential applications in
medicinal chemistry and materials science. For instance, related keto-esters are used in the
synthesis of heterocyclic compounds, which are prevalent in many drug molecules.

Conclusion

4-Oxopentyl acetate is a valuable and versatile chemical intermediate with a significant role in
the synthesis of essential compounds like Vitamin B1. Its straightforward synthesis from
biomass-derived levulinic acid adds to its appeal from a green chemistry perspective. This
guide has provided a comprehensive overview of its physical properties, a reliable synthesis
protocol, predicted spectroscopic data for its characterization, and its key applications. For
researchers in drug discovery and organic synthesis, a thorough understanding of 4-oxopentyl
acetate's chemistry opens up possibilities for the development of novel synthetic routes to a
wide array of target molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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